Cas no 116718-58-2 (2H-1-Benzopyran-6,7-diol, 3-(3,4-dimethoxyphenyl)-3,4-dihydro-)

• Product Name: 2H-1-Benzopyran-6,7-diol, 3-(3,4-dimethoxyphenyl)-3,4-dihydro-
• CAS No: 116718-58-2
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 197124
• Update Time: 2023-04-05

2H-1-Benzopyran-6,7-diol, 3-(3,4-dimethoxyphenyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6,7-diol,3-(3,4-dimethoxyphenyl)-3,4-dihydro-
• Zy 16372
• 2H-1-Benzopyran-6,7-diol, 3-(3,4-dimethoxyphenyl)-3,4-dihydro-

• Inchi： 1S/C17H18O5/c1-20-15-4-3-10(7-17(15)21-2)12-5-11-6-13(18)14(19)8-16(11)22-9-12/h3-4,6-8,12,18-19H,5,9H2,1-2H3
• InChI Key： HVFDPAQZZZVGNB-UHFFFAOYSA-N
• SMILES： C1OC2=CC(O)=C(O)C=C2CC1C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 302.115
• Monoisotopic Mass: 302.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0